Bax channel blocker
Bax channel blocker
Potent inhibitor of Bax-mediated mitochondrial cytochrome c release (IC50 = 0.52 μM). Suggested to inhibit Bax channel formation/activity.
Brand Name:
Vulcanchem
CAS No.:
329349-20-4
VCID:
VC0004463
InChI:
InChI=1S/C19H21Br2N3O.2ClH/c20-13-1-3-18-16(9-13)17-10-14(21)2-4-19(17)24(18)12-15(25)11-23-7-5-22-6-8-23;;/h1-4,9-10,15,22,25H,5-8,11-12H2;2*1H
SMILES:
C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)O.Cl.Cl
Molecular Formula:
C19H23Br2Cl2N3O
Molecular Weight:
540.1 g/mol
Bax channel blocker
CAS No.: 329349-20-4
Inhibitors
VCID: VC0004463
Molecular Formula: C19H23Br2Cl2N3O
Molecular Weight: 540.1 g/mol
| CAS No. | 329349-20-4 |
|---|---|
| Product Name | Bax channel blocker |
| Molecular Formula | C19H23Br2Cl2N3O |
| Molecular Weight | 540.1 g/mol |
| IUPAC Name | 1-(3,6-dibromocarbazol-9-yl)-3-piperazin-1-ylpropan-2-ol;dihydrochloride |
| Standard InChI | InChI=1S/C19H21Br2N3O.2ClH/c20-13-1-3-18-16(9-13)17-10-14(21)2-4-19(17)24(18)12-15(25)11-23-7-5-22-6-8-23;;/h1-4,9-10,15,22,25H,5-8,11-12H2;2*1H |
| Standard InChIKey | HWFKCAFKXZFOQT-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)O.Cl.Cl |
| Canonical SMILES | C1CN(CCN1)CC(CN2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br)O.Cl.Cl |
| Description | Potent inhibitor of Bax-mediated mitochondrial cytochrome c release (IC50 = 0.52 μM). Suggested to inhibit Bax channel formation/activity. |
| Synonyms | 3,6-Dibromo-α-(1-piperazinylmethyl)-9H-carbazole-9-ethanol dihydrochloride |
| PubChem Compound | 2729026 |
| Last Modified | Nov 11 2021 |
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